molecular formula C18H19NO3S B214474 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one

Cat. No. B214474
M. Wt: 329.4 g/mol
InChI Key: QKIHKJJXJMWRJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one, also known as Ro 31-8220, is a synthetic compound that belongs to the family of indolocarbazoles. This compound has been widely used in scientific research due to its unique chemical properties and biological activities.

Mechanism of Action

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 inhibits the activity of PKC and PKD by binding to the ATP-binding site of these kinases. This prevents the phosphorylation of downstream targets and disrupts signaling pathways involved in various cellular processes. 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 also inhibits the activity of other kinases by binding to their ATP-binding sites.
Biochemical and Physiological Effects:
3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to have neuroprotective effects by inhibiting the activity of GSK-3, which is involved in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has several advantages for lab experiments. It is a potent and selective inhibitor of PKC and PKD, which makes it a valuable tool for studying the role of these kinases in various cellular processes. 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 also has a long half-life, which allows for sustained inhibition of kinase activity. However, 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can limit its use in certain assays. In addition, 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to inhibit the activity of other kinases, which can complicate the interpretation of results.

Future Directions

There are several future directions for the use of 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 in scientific research. One direction is the development of more potent and selective inhibitors of PKC and PKD. Another direction is the investigation of the role of 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 in neurodegenerative diseases such as Alzheimer's disease. In addition, the use of 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 in combination with other inhibitors or chemotherapeutic agents may enhance its therapeutic potential.

Synthesis Methods

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 can be synthesized using a multi-step process. The first step involves the condensation of 2-acetylthiophene with 1-naphthylamine to form 2-(5-methyl-2-thienyl)indole. The second step involves the reaction of 2-(5-methyl-2-thienyl)indole with propylmagnesium bromide to form 1-propyl-2-(5-methyl-2-thienyl)indole. The final step involves the reaction of 1-propyl-2-(5-methyl-2-thienyl)indole with 3-bromo-4-hydroxybenzaldehyde to form 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220.

Scientific Research Applications

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has been widely used in scientific research as a protein kinase inhibitor. It has been shown to inhibit the activity of protein kinase C (PKC) and protein kinase D (PKD), which are involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has also been shown to inhibit the activity of other kinases such as mitogen-activated protein kinase (MAPK) and glycogen synthase kinase-3 (GSK-3).

properties

Product Name

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one

Molecular Formula

C18H19NO3S

Molecular Weight

329.4 g/mol

IUPAC Name

3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-propylindol-2-one

InChI

InChI=1S/C18H19NO3S/c1-3-10-19-14-7-5-4-6-13(14)18(22,17(19)21)11-15(20)16-9-8-12(2)23-16/h4-9,22H,3,10-11H2,1-2H3

InChI Key

QKIHKJJXJMWRJY-UHFFFAOYSA-N

SMILES

CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(S3)C)O

Canonical SMILES

CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(S3)C)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.